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Compound of Interest

Compound Name: Allyldiphenylphosphine

Cat. No.: B1266624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage

precautions for allyldiphenylphosphine. The information is intended for professionals in

research, scientific, and drug development fields to ensure safe laboratory practices.

Hazard Identification and Classification
Allyldiphenylphosphine is a combustible liquid that can cause skin and eye irritation and may

cause respiratory irritation.[1] It is also toxic if swallowed.[2]

Table 1: GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Specific Target Organ Toxicity - Single Exposure

(Respiratory system)
Category 3
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Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Table 2: Hazard Statements (H-phrases)

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Table 3: Precautionary Statements (P-phrases)
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]

P264 Wash skin thoroughly after handling.[1][2]

P270
Do not eat, drink or smoke when using this

product.[2]

P271
Use only outdoors or in a well-ventilated area.[1]

[2]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][2]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1][2]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

P330 Rinse mouth.[2]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2]
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P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of allyldiphenylphosphine is crucial for

its safe handling and storage.

Table 4: Physical and Chemical Properties

Property Value

Appearance Colorless liquid

Odor No information available

Boiling Point 194-200 °C at 15 mmHg[1]

Density 1.049 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Refractive Index n20/D 1.619[1]

Molecular Formula C15H15P

Molecular Weight 226.25 g/mol

Source: Sigma-Aldrich[1]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure and ensure safety.

Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1266624?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile or neoprene rubber).[3] Always inspect

gloves before use.

Wear a lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter).[1]

Experimental Protocol: Donning and Doffing PPE

A meticulous protocol for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning:

1. Put on a lab coat and ensure it is fully buttoned.

2. Put on a respirator if required.

3. Put on eye and face protection.

4. Wash hands thoroughly.

5. Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing:

1. Remove gloves using a technique that avoids touching the outside of the glove with bare

hands.
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2. Remove the lab coat by rolling it inside out, avoiding contact with the contaminated

exterior.

3. Wash hands thoroughly.

4. Remove eye and face protection.

5. Remove the respirator if worn.

6. Wash hands again.

Storage Requirements
Proper storage is crucial to maintain the stability of allyldiphenylphosphine and prevent

hazardous situations.

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[4]

Keep the container tightly closed and sealed until ready for use.[2]

Store under an inert atmosphere (e.g., nitrogen or argon) as it is air and light-sensitive.[4]

Avoid storage with incompatible materials such as strong oxidizing agents.[4]

The storage class for this chemical is 10: Combustible liquids.[1]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[2]

[7] Seek medical attention if irritation develops

or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][7] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2]

Fire Fighting Measures
Allyldiphenylphosphine is a combustible liquid.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: In a fire, hazardous decomposition products

such as carbon oxides and phosphorus oxides may be formed.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.
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Spill and Disposal Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Wear appropriate personal protective equipment (see Section 3.2).

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2] Do not allow the chemical to enter drains or waterways.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of

allyldiphenylphosphine, from preparation to disposal.
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Safe Handling Workflow for Allyldiphenylphosphine

Preparation

Handling

Post-Handling Emergency Response

Review SDS

Assess Risks

Select & Inspect PPE

Don PPEWork in Ventilated Area

Handle Chemical

Doff PPE Correctly Spill Exposure Fire

Decontaminate Work Area

Proper Storage Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Allyldiphenylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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